Cas no 70258-19-4 (2-chloro-5-(chloromethyl)pyridine 1-oxide)

• Product Name: 2-chloro-5-(chloromethyl)pyridine 1-oxide
• CAS No: 70258-19-4
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• CID: 2140794
• PubChem ID: 12487466
• Update Time: 2025-04-21

2-chloro-5-(chloromethyl)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(chloromethyl)pyridine 1-oxide
• DB-303065
• 2-Chloro-5-chloromethylpyridine 1-oxide
• 2-chloro-5-chloromethyl-pyridine-N-oxide
• 2-Chloro-5-(chloromethyl)-pyridine 1-oxide
• RPCLPGKRXFYJKP-UHFFFAOYSA-N
• SCHEMBL477780
• 70258-19-4

• Inchi： 1S/C6H5Cl2NO/c7-3-5-1-2-6(8)9(10)4-5/h1-2,4H,3H2
• InChI Key： RPCLPGKRXFYJKP-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C([N+](=C1)[O-])Cl

Computed Properties

• Exact Mass: 176.9748192Da
• Monoisotopic Mass: 176.9748192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų